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Compound of Interest

Compound Name: Metam

Cat. No.: B094612

Providing essential safety and logistical information for the proper handling and disposal of
Metam (Metam sodium and Metam potassium) is critical for ensuring a safe laboratory
environment. This guide offers procedural, step-by-step guidance for researchers, scientists,
and drug development professionals.

Metam, a dithiocarbamate pesticide, is a potent soil fumigant that requires careful handling and
disposal due to its toxicity and the hazardous nature of its decomposition products. Improper
disposal can lead to the release of toxic gases and contamination of the environment.
Adherence to established safety protocols and regulatory requirements is paramount.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat. All handling of Metam and its waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

Quantitative Data on Metam Sodium

The following table summarizes key quantitative data related to the hazardous properties of
Metam sodium.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b094612?utm_src=pdf-interest
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Source

Acute Oral Toxicity (LD50, rat)

820 mg/kg

[1]

Primary Decomposition
Products

Methyl isothiocyanate (MITC),
Carbon disulfide (CS2),
Hydrogen sulfide (H2S)

[2](3]

Stability

Unstable in acidic conditions
(PH<7)

[3]

Hazard Statements

H302 (Harmful if swallowed),
H314 (Causes severe skin
burns and eye damage), H317
(May cause an allergic skin
reaction), H332 (Harmful if
inhaled), H351 (Suspected of
causing cancer), H410 (Very
toxic to aquatic life with long-

lasting effects)

[4]

Incompatibilities

Acids, aldehydes, nitrides,
hydrides, peroxides, and acid

halides

[2]

Step-by-Step Disposal Procedures

The proper disposal of Metam waste involves a multi-step process that prioritizes safety and

regulatory compliance.

Waste Segregation and Collection

All Metam-containing waste, including unused product, contaminated materials (e.g., pipette

tips, gloves), and cleaning residues, must be collected in a designated, properly labeled

hazardous waste container. The container should be made of a compatible material (e.g., high-

density polyethylene) and kept securely closed when not in use.

Labeling of Hazardous Waste
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The waste container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "Metam sodium” or "Metam potassium.” The label should also include the date
accumulation started and the specific hazards associated with the waste (e.g., "Toxic,"
"Corrosive").

Storage in a Satellite Accumulation Area (SAA)

The labeled hazardous waste container must be stored in a designated Satellite Accumulation
Area (SAA) within the laboratory. The SAA should be a secondary containment system, such
as a chemical-resistant tray or tub, to prevent the spread of contamination in case of a leak.

Decontamination of Laboratory Equipment

All laboratory equipment, including glassware, surfaces, and tools, that has come into contact
with Metam must be decontaminated.

Experimental Protocol for Decontamination:

« Initial Rinse: Carefully rinse the contaminated equipment with a small amount of a suitable
solvent (e.g., methanol) to remove the bulk of the Metam residue. This rinseate should be
collected as hazardous waste.

e Washing: Wash the equipment thoroughly with a laboratory detergent and water.
» Final Rinse: Rinse the equipment with deionized water.

¢ Drying: Allow the equipment to air dry completely in a well-ventilated area.

Disposal of Empty Containers

Empty Metam containers are also considered hazardous waste unless properly
decontaminated.

Procedure for Decontaminating Empty Containers:

o Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., water, if the
formulation is water-based, or an appropriate organic solvent). Each rinseate volume should
be approximately 10% of the container's volume.
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o Collect Rinseate: Collect all rinseate as hazardous waste.
e Puncture Container: After triple rinsing, puncture the container to prevent reuse.

» Dispose: Dispose of the decontaminated container in accordance with institutional and local
regulations for solid waste.

Arranging for Professional Disposal

Once the hazardous waste container is full, or if it has been in accumulation for the maximum
allowable time according to your institution's policy, arrange for its collection by a licensed
hazardous waste disposal company. Do not attempt to dispose of Metam waste through the
regular trash or by pouring it down the drain.

Metam Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Metam waste in a laboratory setting.

Preparation & Collection Labeling & Storage Final Disposal

Identify Metam Waste Collect in Designated L Label Container Store in Satellite [|_l| Amange for Professional
(Unused product, contaminated materials) Wear Appropriate PPE >| Hazardous Waste Container || || 'Hazardous Waste - Metam' > Accumulation Area (SAA) ||| Hazardous Waste Disposal

T
Contaminated —
Equipment Decontamination

D

&

Collect all rinseate as
hazardous waste

Triple Rinse Empty
Containers

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Metam Disposal Workflow Diagram

By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of Metam waste, protecting both themselves and the environment. Always consult
your institution's specific hazardous waste management plan and local regulations for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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